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Compound of Interest

Compound Name: Methyl D-phenylalaninate

cat. No.: B3040560

An In-depth Technical Guide to the Physical Properties of Methyl D-phenylalaninate

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physicochemical properties of chiral building blocks like Methyl D-phenylalaninate is
fundamental. This technical guide provides a comprehensive overview of the core physical
properties of Methyl D-phenylalaninate, primarily focusing on its commonly available
hydrochloride salt form.

Overview of Methyl D-phenylalaninate

Methyl D-phenylalaninate is the methyl ester of the D-enantiomer of the amino acid
phenylalanine. It serves as a crucial chiral building block in organic synthesis, particularly in the
preparation of peptides and pharmaceutical intermediates[1][2][3]. Due to the basicity of the
free amino group, this compound is most commonly handled and stored as its hydrochloride
salt (CAS Number: 13033-84-6) to enhance stability. The hydrochloride salt typically appears
as a white to off-white solid or crystalline powder[1][2][4].

Physical and Chemical Properties

The quantitative physical properties of Methyl D-phenylalaninate hydrochloride have been
compiled from various sources and are summarized in the table below for ease of reference
and comparison.
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Property Value CAS Number
Molecular Formula C10H14CINO2[1][5][6] 13033-84-6[1][6][7]
Molecular Weight 215.68 g/mol [7][8]
White to off-white
Appearance ] ]
solid/crystalline powder[1][2][4]
Melting Point 159-163 °C[1][3][6][71[9]
Boiling Point 264.2 °C at 760 mmHg[1][5][6]
Density 1.1 g/cm3[1]
N Soluble in Ethanol and
Solubility
Methanol[1][2][3][4][9]
Optical Rotation ([a]D) -37.0° (c=2, in Ethanol)[1][9]
Flash Point 126 °C[1][5][6]
Vapor Pressure 0.00986 mmHg at 25 °C[1][6]

Experimental Protocols for Property Determination

While detailed, step-by-step experimental protocols are proprietary to the testing institution, the
fundamental methodologies for determining key physical properties are standardized.

Melting Point Determination

The melting point is typically determined using the capillary method.

o Sample Preparation: A small amount of the dry, crystalline Methyl D-phenylalaninate HCl is
packed into a thin-walled capillary tube.

 Instrumentation: The capillary tube is placed in a melting point apparatus, which contains a
heating block and a calibrated thermometer or digital temperature sensor.

o Measurement: The sample is heated at a controlled rate. The temperature at which the
substance first begins to melt (onset) and the temperature at which the substance is
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completely liquid (clear point) are recorded. This range (e.g., 159-163 °C) is reported as the
melting point[1][7].

Optical Rotation Measurement

Optical rotation is a critical measure of a chiral compound's enantiomeric purity. It is measured
using a polarimeter.

o Solution Preparation: A solution of Methyl D-phenylalaninate HCI is prepared at a precise
concentration. For example, a concentration (c) of 2 grams per 100 mL in ethanol (EtOH) is
specified for its reported optical rotation value[1][9].

o Polarimeter Setup: A polarimeter is calibrated using a blank solvent (in this case, ethanol).

o Measurement: The prepared solution is placed in a sample cell of a known path length (l).
Plane-polarized light (typically from a sodium lamp, D-line at 589 nm) is passed through the
solution. The instrument measures the angle (a) by which the plane of polarized light is
rotated.

e Calculation: The specific rotation [a] is calculated using the formula: [a] = o/ (I * ¢) Where 'I
is the path length in decimeters and 'c' is the concentration in g/mL. The negative sign in the
reported value of -37.0° indicates that it rotates plane-polarized light to the left (levorotatory)

[119].

Visualized Workflow: Determination of Specific
Rotation

The logical workflow for determining the specific rotation of a chiral compound is illustrated
below.
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Sample Preparation Polarimetry
Accurately weigh Calibrate polarimeter
Methyl D-phenylalaninate HCI with solvent blank
Dissolve in specified solvent Fill sample cell (known path length, I)
(e.g., Ethanol) to a precise volume with prepared solution
Calculate concentration (c) Measure observed rotation (o)
in g/mL at specified temperature and wavelength
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Caption: Workflow for determining the specific rotation of a chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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